Cas no 123691-14-5 (Phosphinic acid,P-(3-aminopropyl)-P-(cyclohexylmethyl)-)

• Product Name: Phosphinic acid,P-(3-aminopropyl)-P-(cyclohexylmethyl)-
• CAS No: 123691-14-5
• MF: C₁₀H₂₂NO₂P
• MW: 219.260943889618
• CID: 211307
• Update Time: 2025-06-10

Phosphinic acid,P-(3-aminopropyl)-P-(cyclohexylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Phosphinic acid,P-(3-aminopropyl)-P-(cyclohexylmethyl)-
• 3-aminopropyl(cyclohexylmethyl)phosphinic acid
• CGP 46381
• Tocris-1247
• (3-AMINOPROPYL)(CYCLOHEXYLMETHYL)PHOSPHINIC ACID

• Inchi： 1S/C10H22NO2P/c11-7-4-8-14(12,13)9-10-5-2-1-3-6-10/h10H,1-9,11H2,(H,12,13)
• InChI Key： XOESDNIUAWGCLU-UHFFFAOYSA-N
• SMILES： P(CCCN)(CC1CCCCC1)(=O)O

Computed Properties

• Exact Mass: 219.13900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -1.6

Experimental Properties

• Color/Form: Not determined
• PSA: 73.13000
• LogP: 2.88620
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organophosphorus compounds

Additional information on Phosphinic acid,P-(3-aminopropyl)-P-(cyclohexylmethyl)-

Phosphinic acid, P-(3-aminopropyl)-P-(cyclohexylmethyl) and CAS No. 123691-14-5: A Comprehensive Overview

Phosphinic acid, P-(3-aminopropyl)-P-(cyclohexylmethyl), a compound with the CAS number 123691-14-5, represents a significant advancement in the field of organophosphorus chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. The presence of both 3-aminopropyl and cyclohexylmethyl substituents endows it with distinct chemical reactivity and functional versatility, making it a valuable intermediate in synthetic chemistry.

The synthesis of Phosphinic acid, P-(3-aminopropyl)-P-(cyclohexylmethyl) involves a series of well-defined chemical reactions that highlight the compound's complexity and the precision required in its preparation. The reaction pathway typically begins with the functionalization of phosphinic acid derivatives, followed by the introduction of the 3-aminopropyl group through nucleophilic substitution, and subsequently the addition of the cyclohexylmethyl moiety. This multi-step synthesis underscores the compound's significance as a building block in organic synthesis.

In recent years, Phosphinic acid, P-(3-aminopropyl)-P-(cyclohexylmethyl) has been explored for its potential in drug development. Its bifunctional nature allows for the facile attachment of various pharmacophores, making it an attractive candidate for designing novel therapeutic agents. Researchers have been particularly interested in its application as a chelating agent in targeted drug delivery systems. The ability to modify both ends of the phosphinic acid backbone provides a high degree of flexibility in drug design, enabling the development of compounds with enhanced specificity and efficacy.

The structural features of Phosphinic acid, P-(3-aminopropyl)-P-(cyclohexylmethyl) also make it a promising candidate for materials science applications. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in catalysis and as a component in advanced materials. The compound's stability under various conditions and its compatibility with a wide range of solvents further enhance its utility in these applications.

Recent studies have highlighted the compound's role in bioconjugation chemistry. The presence of both an amine group and a phosphinate group provides multiple points of attachment for biomolecules such as peptides, proteins, and nucleic acids. This has opened up new avenues for developing biopharmaceuticals and diagnostic tools. For instance, researchers have utilized Phosphinic acid, P-(3-aminopropyl)-P-(cyclohexylmethyl) to create novel antibody-drug conjugates (ADCs) that exhibit improved pharmacokinetic profiles and reduced toxicity.

The compound's potential in agrochemicals is another area of active research. Its ability to interact with biological targets suggests that it could be used to develop new pesticides or herbicides with enhanced efficacy and environmental safety. By modifying its structure, scientists aim to create derivatives that are more selective towards specific pests while minimizing harm to non-target organisms.

The spectroscopic properties of Phosphinic acid, P-(3-aminopropyl)-P-(cyclohexylmethyl) have also been extensively studied. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS) have been employed to elucidate its molecular structure and dynamics. These studies provide valuable insights into the compound's reactivity and help guide further synthetic modifications.

In conclusion, Phosphinic acid, P-(3-aminopropyl)-P-(cyclohexylmethyl) is a versatile compound with significant potential across multiple scientific disciplines. Its unique structural features and functional properties make it an invaluable tool in pharmaceutical research, materials science, and agrochemical development. As research continues to uncover new applications for this compound, its importance is expected to grow even further.